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Compound of Interest

Compound Name: Demeton-S-methyl Sulfoxide-d6

Cat. No.: B15555166

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Demeton-S-methyl Sulfoxide-d6 is the deuterated form of Demeton-S-methyl Sulfoxide, a

metabolite of the organophosphorus pesticide Demeton-S-methyl. Due to its isotopic labeling, it

serves as an invaluable internal standard for analytical quantification methods, particularly in

mass spectrometry-based assays for environmental and food safety monitoring. Precise

knowledge of its molecular weight is fundamental for accurate mass determination, instrument

calibration, and data interpretation in such studies. This document provides a detailed overview

of the molecular weight of Demeton-S-methyl Sulfoxide-d6.

Molecular Identity and Structure
The core identity of Demeton-S-methyl Sulfoxide-d6 is defined by its molecular formula and

the specific placement of deuterium atoms.

Chemical Name: O,O-di(methyl-d3)-S-(2-(ethylsulfinyl)ethyl) phosphorothioate

Molecular Formula: C₆H₉D₆O₄PS₂[1][2]
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The structure consists of a phosphorothioate core with two deuterated methyl groups (methoxy-

d3) and an ethylsulfinyl-ethyl side chain. The six deuterium atoms replace the six hydrogen

atoms on the two methoxy groups attached to the phosphorus atom.

Molecular Weight Determination
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

For isotopically labeled compounds like Demeton-S-methyl Sulfoxide-d6, the mass of the

specific isotopes must be used for accurate calculation.

Quantitative Data Summary
The calculated average molecular weight for Demeton-S-methyl Sulfoxide-d6 is 252.32 g/mol

[1][2][3]. This value is derived from the sum of the average atomic masses of each element in

the molecular formula, as detailed in the table below.

Element Symbol Count
Average
Atomic Mass
(amu)

Total Mass
(amu)

Carbon C 6 12.011 72.066

Hydrogen H 9 1.008 9.072

Deuterium D 6 2.014 12.084

Oxygen O 4 15.999 63.996

Phosphorus P 1 30.974 30.974

Sulfur S 2 32.06 64.12

Total 252.312

Note: The commonly cited molecular weight of 252.32 is a rounded value.

Monoisotopic Mass vs. Average Molecular Weight
For high-resolution mass spectrometry (HRMS), the monoisotopic mass is the more relevant

value. It is calculated using the mass of the most abundant or stable isotope of each element
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(e.g., ¹²C, ¹H, ²H, ¹⁶O, ³¹P, ³²S). This precise mass is critical for accurate compound

identification. The monoisotopic mass of the parent, non-deuterated Demeton-S-methyl

sulfoxide (C₆H₁₅O₄PS₂) is 246.0149 amu.

Experimental Protocols: Molecular Weight
Verification
The theoretical molecular weight is confirmed experimentally, most commonly using mass

spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of Demeton-S-methyl Sulfoxide-d6 is prepared in a

suitable solvent (e.g., acetonitrile).

Infusion & Ionization: The sample is directly infused into the mass spectrometer or

introduced via a chromatographic system (LC-MS). Electrospray ionization (ESI) is a

common technique used to generate protonated molecular ions, [M+H]⁺.

Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an

Orbitrap or Time-of-Flight (TOF) instrument.

Data Acquisition: The analyzer measures the mass-to-charge ratio (m/z) of the ions with high

precision (typically to four or five decimal places).

Verification: The experimentally measured m/z of the [M+H]⁺ ion is compared to the

theoretical m/z calculated from the monoisotopic mass of the molecular formula. A mass

error of less than 5 parts-per-million (ppm) is typically required to confirm the elemental

composition.

Logical Relationships and Workflows
Diagrams are provided to illustrate key logical and experimental workflows related to the

molecule.
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Diagram 1: Molecular Weight Calculation Workflow

Molecular Formula
C₆H₉D₆O₄PS₂

Elemental Composition
C: 6 | H: 9 | D: 6
O: 4 | P: 1 | S: 2

Deconstruct

Summation
Σ (Count × Atomic Weight)

Apply

Atomic Weights
(Average Mass)

Input

Molecular Weight
252.32 g/mol

Calculate

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight from the chemical formula.
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Diagram 2: Use as an Internal Standard in LC-MS
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Spiked Sample

Internal Standard
Demeton-S-methyl Sulfoxide-d6
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Caption: Experimental workflow using the deuterated standard for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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